![molecular formula C15H22N2O B3058435 2,5-Dimethyl-3-[(4-methyl-1-piperazinyl)methyl]benzaldehyde CAS No. 894370-32-2](/img/structure/B3058435.png)
2,5-Dimethyl-3-[(4-methyl-1-piperazinyl)methyl]benzaldehyde
Overview
Description
2,5-Dimethyl-3-[(4-methyl-1-piperazinyl)methyl]benzaldehyde, also known as DMMP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DMMP is a versatile compound that has numerous applications in the field of chemistry, biochemistry, and pharmacology.
Mechanism of Action
2,5-Dimethyl-3-[(4-methyl-1-piperazinyl)methyl]benzaldehyde works by binding to specific sites on biological molecules and causing a change in their fluorescence properties. The binding of this compound to proteins, for example, can cause a change in their conformation, which can be detected using fluorescence spectroscopy. This compound can also bind to DNA and RNA, causing a change in their fluorescence properties, which can be used to detect mutations and other changes in these molecules.
Biochemical and Physiological Effects:
This compound is generally considered to be non-toxic and non-carcinogenic. However, it can cause irritation to the eyes, skin, and respiratory tract if inhaled or ingested. This compound is rapidly metabolized in the liver and excreted in the urine. In vitro studies have shown that this compound can inhibit the growth of certain cancer cells by inducing apoptosis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,5-Dimethyl-3-[(4-methyl-1-piperazinyl)methyl]benzaldehyde in lab experiments is its high sensitivity and selectivity for detecting biological molecules. This compound is also relatively easy to synthesize and purify, making it a cost-effective probe for research purposes. However, this compound has some limitations, including its limited solubility in water and its tendency to aggregate at high concentrations, which can affect its fluorescence properties.
Future Directions
There are several potential future directions for research on 2,5-Dimethyl-3-[(4-methyl-1-piperazinyl)methyl]benzaldehyde. One area of interest is the development of new fluorescent probes based on this compound that have higher sensitivity and selectivity for detecting specific biological molecules. Another area of interest is the use of this compound as a tool for studying protein-protein interactions and other biological processes. Finally, this compound could be used as a building block for the synthesis of new pharmaceutical compounds with potential therapeutic applications.
Scientific Research Applications
2,5-Dimethyl-3-[(4-methyl-1-piperazinyl)methyl]benzaldehyde has been extensively studied for its potential use as a fluorescent probe for detecting various biological molecules such as proteins, nucleic acids, and lipids. This compound can also be used as a precursor for the synthesis of other fluorescent probes that have higher sensitivity and selectivity. In addition, this compound has been used as a building block for the synthesis of various pharmaceutical compounds.
Properties
IUPAC Name |
2,5-dimethyl-3-[(4-methylpiperazin-1-yl)methyl]benzaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O/c1-12-8-14(13(2)15(9-12)11-18)10-17-6-4-16(3)5-7-17/h8-9,11H,4-7,10H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSYJRHVPEFTAQI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C=O)C)CN2CCN(CC2)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60589508 | |
Record name | 2,5-Dimethyl-3-[(4-methylpiperazin-1-yl)methyl]benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60589508 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
894370-32-2 | |
Record name | 2,5-Dimethyl-3-[(4-methylpiperazin-1-yl)methyl]benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60589508 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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